Cas no 1804931-85-8 (4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1804931-85-8
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4846407
• Update Time: 2025-05-21

4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-4(21(10,18)19)2-17-6(7(11,12)13)5(3)20-8(14,15)16/h2H,1H2
• InChI Key： XVXVCZAFWXXMRM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)(F)F)=NC=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

Professional Introduction to 4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl Chloride (CAS No. 1804931-85-8)

4-(Chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804931-85-8, is a versatile intermediate with a unique structural framework that makes it invaluable in the synthesis of various bioactive molecules. The presence of multiple functional groups, including chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, endows this compound with distinct chemical properties that are exploited in the development of novel therapeutic agents.

The chloromethyl group in the molecule is particularly noteworthy due to its reactivity and ability to participate in nucleophilic addition reactions. This feature makes it an excellent building block for constructing more complex molecular architectures, including heterocyclic compounds that are prevalent in many pharmacologically active substances. The trifluoromethoxy and trifluoromethyl groups contribute to the overall electronic environment of the molecule, influencing its metabolic stability, lipophilicity, and binding affinity to biological targets. These characteristics are critical considerations in drug design, as they can significantly impact the efficacy and pharmacokinetic profile of a potential therapeutic agent.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The introduction of fluorine atoms into molecular structures often enhances the metabolic stability of drugs, improves their bioavailability, and increases their binding affinity to biological receptors. The synthesis and application of 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride aligns with these trends, as it provides a synthetic route to access fluorinated pyridine derivatives that exhibit promising biological activities.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in the development of novel inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its potential in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The ability of this compound to modulate these enzymatic activities is attributed to its unique structural features, which allow it to interact with biological targets in a highly specific manner.

The synthesis of 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl chloride functionality at the 5-position of the pyridine ring enhances its reactivity towards nucleophiles, facilitating further derivatization into more complex structures. This synthetic strategy has been employed in the preparation of various pharmacophores that exhibit desirable pharmacological properties.

In conclusion, 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl strong>)pyridine-5-sulfonyl chloride (CAS No. 1804931-85-8) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.